Cas no 1613439-69-2 (TCO-PEG4-NHS ester)

• Product Name: TCO-PEG4-NHS ester
• CAS No: 1613439-69-2
• MF: C₂₄H₃₈N₂O₁₀
• MW: 514.56592798233
• MDL: MFCD28118912
• CID: 3046335
• Update Time: 2024-11-04

TCO-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• TCO-PEG4-NHS ester
• (4E)-TCO-PEG4-NHS ester

• MDL： MFCD28118912
• Inchi： 1S/C24H38N2O10/c27-21-8-9-22(28)26(21)36-23(29)10-12-31-14-16-33-18-19-34-17-15-32-13-11-25-24(30)35-20-6-4-2-1-3-5-7-20/h1-2,20H,3-19H2,(H,25,30)
• InChI Key： ZKPMRASGLDBKPF-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)C1CCC=CCCC1

Computed Properties

• Exact Mass: 514.25264541 g/mol
• Monoisotopic Mass: 514.25264541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 514.6
• XLogP3: 0.6
• Topological Polar Surface Area: 139